Cas no 62663-28-9 (1H-Indole-3-acetic acid, 4,7-dimethyl-2-phenyl-)

• Product Name: 1H-Indole-3-acetic acid, 4,7-dimethyl-2-phenyl-
• CAS No: 62663-28-9
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 436194
• PubChem ID: 4269002
• Update Time: 2025-04-19

1H-Indole-3-acetic acid, 4,7-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 4,7-dimethyl-2-phenyl-
• 2-(4,7-dimethyl-2-phenyl-1H-indol-3-yl)acetic acid
• DTXSID40401411
• 62663-28-9

• Inchi： 1S/C18H17NO2/c1-11-8-9-12(2)17-16(11)14(10-15(20)21)18(19-17)13-6-4-3-5-7-13/h3-9,19H,10H2,1-2H3,(H,20,21)
• InChI Key： OAGWXLIKDLBGST-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C2C=CC=CC=2)NC2C(C)=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 279.12601
• Monoisotopic Mass: 279.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 53.09